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Compound of Interest

Compound Name: 680C91

Cat. No.: B170411 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling and disposal of 680C91, a potent inhibitor of tryptophan 2,3-

dioxygenase (TDO).

When working with 680C91, a solid powder, it is crucial to treat it as a hazardous substance.

Direct contact through ingestion, inhalation, or skin and eye contact should be strictly avoided.

[1] Following established safety protocols minimizes risk and ensures the integrity of your

research.

Personal Protective Equipment (PPE): Your First
Line of Defense
A comprehensive personal protective equipment strategy is mandatory when handling 680C91
in its solid form and when preparing and using solutions. The following table summarizes the

recommended PPE for various stages of handling.
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PPE Category Solid 680C91
Solutions of 680C91 (in
DMSO, Ethanol)

Hand Protection
Double-gloving with nitrile

gloves

Chemical-resistant gloves

(e.g., Butyl rubber) over nitrile

gloves

Eye Protection
Safety glasses with side

shields or safety goggles

Safety goggles and a face

shield

Body Protection A properly fitted lab coat
A chemical-resistant apron

over a lab coat

Respiratory Protection
A NIOSH-approved respirator

(e.g., N95)

Work within a certified

chemical fume hood

Note: It is imperative to consult the complete Safety Data Sheet (SDS) for 680C91, which

should be available through your institution, for the most specific and comprehensive safety

information.[1]

Procedural Workflow for Handling 680C91
To ensure a systematic and safe approach, the following workflow outlines the key steps from

preparation to disposal.
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Procedural Workflow for Handling 680C91

Preparation

Handling and Use

Disposal and Doffing

Designate and prepare a well-ventilated work area
(e.g., chemical fume hood)

Gather all necessary PPE

Don PPE in the correct sequence:
1. Lab coat/apron

2. Respirator (if handling powder)
3. Eye/face protection

4. Gloves (double-glove)

Carefully weigh the solid 680C91

Enter designated handling area

Dissolve the powder in the appropriate solvent
(e.g., DMSO, ethanol)

Perform the experimental procedure

Dispose of all contaminated waste
(solid and liquid) in designated,

labeled hazardous waste containers

Decontaminate the work area

Doff PPE in the reverse order of donning,
ensuring not to contaminate yourself

Wash hands thoroughly with soap and water

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 680C91.
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Disposal Plan: A Critical Final Step
Proper disposal of 680C91 and any contaminated materials is essential to prevent

environmental contamination and ensure laboratory safety.

Solid Waste:

All disposable materials that have come into contact with solid 680C91, including weigh

boats, pipette tips, and contaminated gloves, should be collected in a designated, clearly

labeled hazardous waste container.

Liquid Waste:

Solutions of 680C91 in organic solvents such as DMSO and ethanol must be collected in a

separate, labeled hazardous waste container for liquid organic waste.

Do not dispose of these solutions down the drain.

Decontamination:

After handling, thoroughly decontaminate the work surface with an appropriate solvent and

cleaning agent.

Always adhere to your institution's specific guidelines for hazardous waste disposal. If you are

unsure about the correct procedure, consult your institution's Environmental Health and Safety

(EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 680C91]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170411#personal-protective-equipment-for-handling-
680c91]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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